3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-[[(2-aminoacetyl)-propan-2-ylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H31N3O3/c1-12(2)19(14(20)9-17)11-13-7-6-8-18(10-13)15(21)22-16(3,4)5/h12-13H,6-11,17H2,1-5H3
• InChI Key: PHJOMBZUSXIMBD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCN(C1)C(=O)OC(C)(C)C)C(=O)CN
• Molecular Formula: C16H31N3O3
• Molecular Weight: 313.44 g/mol

Description

This compound is a piperidine derivative featuring a tert-butyl ester group at the 1-position and a functionalized methyl group at the 3-position. The methyl substituent is modified with an isopropylamino moiety linked to a 2-amino-acetyl group. This structure confers unique physicochemical properties, such as enhanced solubility due to the amino group and steric bulk from the isopropyl and tert-butyl groups. Piperidine-1-carboxylic acid tert-butyl esters are commonly used as intermediates in pharmaceutical synthesis, particularly as protected amines for peptide coupling or as precursors to bioactive molecules .

Biological Activity

3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

The chemical structure of 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester can be represented as follows:

• Molecular Formula: C$_{16}$H$_{31}$N$_3$O$_3$
• CAS Number: 1353952-42-7

Research indicates that this compound may exert its biological effects through several mechanisms:

• Anticancer Activity : Studies have shown that piperidine derivatives can induce apoptosis in cancer cells. For instance, compounds with similar structures have demonstrated cytotoxic effects in various cancer cell lines, including hypopharyngeal tumor cells, where they outperformed standard chemotherapy agents like bleomycin .
• Cholinergic Activity : The compound may interact with muscarinic acetylcholine receptors, which are implicated in cell proliferation and resistance to apoptosis in colorectal cancer. This interaction suggests a potential role in cancer progression and treatment strategies targeting cholinergic pathways .
• Anti-inflammatory Effects : Piperidine derivatives have also been studied for their anti-inflammatory properties. Compounds structurally related to 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are critical in the inflammatory response .

Research Findings

Recent studies have provided insights into the biological activity of related piperidine compounds, shedding light on their therapeutic potential:

Study	Findings
Malawska & Gobec (2021)	Identified multi-targeted approaches for Alzheimer's treatment using piperidine derivatives that inhibit cholinesterase and amyloid beta aggregation .
RSC Advances (2021)	Demonstrated that certain piperidine derivatives exhibit significant anticancer activity through apoptosis induction in specific cancer cell lines .
MDPI Review (2023)	Summarized the synthesis and biological evaluations of piperidine derivatives with anticancer and anti-inflammatory properties, emphasizing structure-activity relationships (SARs) .

Case Studies

• Cancer Cell Line Studies : In vitro studies on FaDu hypopharyngeal tumor cells revealed that specific piperidine derivatives led to increased apoptosis rates compared to conventional drugs. The structure of these compounds was crucial for their binding efficacy to cellular targets .
• Inflammation Models : Experimental models using carrageenan-induced paw edema demonstrated that certain piperidine derivatives significantly reduced inflammation markers, indicating their potential as anti-inflammatory agents .

Scientific Research Applications

Neuropharmacological Effects

Research indicates that derivatives of piperidine compounds, including tert-butyl esters, often exhibit neuropharmacological effects. For instance, studies have shown that modifications at the piperidine nitrogen can enhance binding affinity to neurotransmitter receptors, potentially leading to applications in treating neurological disorders .

Anticancer Properties

Preliminary investigations into related compounds suggest that they may possess anticancer properties. Piperidine derivatives have been studied for their ability to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific role of the tert-butyl ester group in enhancing these effects remains an area for further exploration .

Drug Design and Development

The compound's structure suggests potential use in drug design, particularly as a scaffold for synthesizing new pharmacological agents targeting specific receptors. The amino-acetyl and isopropyl groups may enhance lipophilicity, improving bioavailability and cellular uptake .

Potential Use in Pain Management

Given its structural similarity to known analgesics, this compound could be investigated for pain management applications. Research into related piperidine compounds has shown promise in modulating pain pathways, suggesting that this compound may also have similar effects .

Case Studies

Case Study 1: Neuroprotective Effects

In a study examining the neuroprotective effects of piperidine derivatives, researchers found that modifications similar to those present in 3-{[(2-Amino-acetyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester resulted in significant reductions in neuronal cell death under oxidative stress conditions. This suggests potential applications in neurodegenerative disease therapies.

Case Study 2: Antitumor Activity

Another investigation focused on a series of piperidine compounds demonstrated that certain derivatives exhibited selective cytotoxicity against various cancer cell lines. The study highlighted the importance of structural modifications in enhancing anticancer activity, indicating that further research on this specific compound could yield valuable insights into its therapeutic potential.

Comparison with Similar Compounds

Substituent Impact on Physicochemical Properties

Amino-Acetyl vs. Chloro-Acetyl (Analog 2): The amino group in the target compound enhances hydrophilicity (logP ~1.9–2.5 estimated) compared to the chloro-acetyl analog (logP ~3.0–3.5), which may improve aqueous solubility for biological applications .

Isopropyl vs. Cyclopropyl’s rigidity may enhance binding to flat receptor surfaces .

Cyano-Acetyl (Analog 3): The cyano group increases electrophilicity, making this analog more reactive in nucleophilic substitutions or cycloadditions .

Research Findings and Data

Stability and Reactivity

• Hydrolytic Stability : The tert-butyl ester resists hydrolysis under mild acidic/basic conditions (pH 4–8), critical for storage and in vivo stability .
• Amino Group Reactivity: The primary amine in the target compound may form salts (e.g., hydrochlorides) for improved crystallinity, unlike the chloro-acetyl analog .

Preparation Methods

Method A: Sequential Alkylation and Amide Coupling

This method involves a three-step process:

Comparative Analysis of Methods

Parameter	Method A	Method B	Method C
Overall Yield	65–70%	60–65%	50–55%
Purity	>90%	85–90%	>95%
Reaction Time	18–24 h	12–15 h	48–72 h
Scalability	Moderate	High	Low
Cost Efficiency	$$	$	$$$

Data synthesized from Refs.

Critical Reaction Parameters

Solvent and Temperature Effects

• Polar aprotic solvents (e.g., DMF, THF) enhance reaction rates in coupling steps but may necessitate rigorous drying to prevent hydrolysis.

• Low temperatures (0–5°C) minimize side reactions during alkylation, while room temperature suffices for amide couplings.

Catalytic Additives

• HOBt (Hydroxybenzotriazole) : Reduces racemization in amide bond formation, improving enantiomeric excess to >98%.

• DMAP (4-Dimethylaminopyridine) : Accelerates acylation reactions by acting as a nucleophilic catalyst.

Challenges and Optimization Strategies

Epimerization at the Piperidine Center

The stereochemical integrity of the piperidine ring is vulnerable during acidic or basic conditions. Using buffered reaction media (pH 7–8) and short reaction times mitigates epimerization.

Purification Difficulties

The compound’s polar nature complicates isolation. Counterion exchange (e.g., converting to a hydrochloride salt) improves crystallinity, facilitating recrystallization from ethanol/water mixtures.

Industrial-Scale Considerations

For kilogram-scale production, Method B is preferred due to its one-pot simplicity and reduced purification steps. Key modifications include:

• Continuous flow reactors to enhance mixing and heat transfer during reductive amination.

• In-line IR monitoring to track reaction progress and minimize overprocessing .

Q & A

Basic: What are the standard synthesis protocols for this compound, and how are intermediates characterized?

Answer:
The synthesis typically involves sequential protection/deprotection of functional groups, acylation, and selective reduction. Key steps include:

• Protection of the piperidine amine using tert-butoxycarbonyl (Boc) groups to prevent unwanted side reactions .
• Acylation of the isopropyl-amino group with 2-amino-acetyl moieties under controlled pH and temperature to avoid degradation .
• Final purification via column chromatography or recrystallization to achieve >95% purity .
  Characterization methods :
• Nuclear Magnetic Resonance (NMR) for verifying stereochemistry and functional group integrity .
• Mass Spectrometry (MS) to confirm molecular weight and detect impurities .

Advanced: How can reaction conditions be optimized to improve synthesis yield and purity?

Answer:
Optimization requires systematic evaluation of variables:

• Temperature control : Lower temperatures (0–5°C) during acylation minimize side reactions like hydrolysis .
• Solvent selection : Polar aprotic solvents (e.g., DMF, acetonitrile) enhance reaction efficiency for steps involving nucleophilic substitutions .
• Catalyst use : Triethylamine or DMAP can accelerate acylation and reduce reaction time .
• Design of Experiments (DoE) : Statistical modeling (e.g., response surface methodology) identifies optimal conditions for multi-step syntheses .
• Continuous flow synthesis : For scalable production, flow reactors improve mixing and heat transfer, reducing byproducts .

Basic: What analytical techniques are critical for confirming the compound’s structural integrity?

Answer:

• High-Resolution Mass Spectrometry (HR-MS) : Validates molecular formula and detects isotopic patterns .
• Fourier-Transform Infrared Spectroscopy (FT-IR) : Identifies key functional groups (e.g., carbonyl stretches at ~1700 cm⁻¹) .
• HPLC-PDA : Assesses purity and quantifies degradation products under stressed conditions (e.g., acidic/basic hydrolysis) .

Advanced: How can researchers resolve conflicting spectroscopic data during structural elucidation?

Answer:

• Cross-validation with multiple techniques : Combine 2D-NMR (e.g., HSQC, HMBC) with X-ray crystallography to resolve ambiguities in stereochemistry .
• Computational modeling : Density Functional Theory (DFT) predicts NMR chemical shifts or vibrational spectra for comparison with experimental data .
• Isotopic labeling : Use deuterated analogs to simplify complex splitting patterns in NMR .

Basic: What are the stability profiles of this compound under varying storage conditions?

Answer:

• Thermal stability : Decomposition occurs above 80°C, necessitating storage at 2–8°C .
• Hydrolytic sensitivity : The Boc group is labile under acidic conditions (pH < 3), requiring neutral buffers for biological assays .
• Light sensitivity : Protect from UV exposure to prevent nitro group reduction (if applicable) .

Advanced: How do structural modifications (e.g., cyclopropyl vs. isopropyl groups) impact biological activity?

Answer:

• Cyclopropyl substitutions : Enhance metabolic stability by reducing cytochrome P450-mediated oxidation, as seen in analogs .
• Isopropyl groups : Improve lipophilicity and membrane permeability, critical for CNS-targeting compounds .
  Methodology :
• Structure-Activity Relationship (SAR) studies : Synthesize analogs with systematic substitutions and test binding affinity via surface plasmon resonance (SPR) .
• Molecular docking : Predict interactions with targets (e.g., GPCRs) using software like AutoDock Vina .

Basic: What safety precautions are essential when handling this compound?

Answer:

• Personal Protective Equipment (PPE) : Use nitrile gloves, lab coats, and safety goggles to avoid dermal/ocular exposure .
• Ventilation : Perform reactions in a fume hood to prevent inhalation of volatile byproducts (e.g., tert-butyl alcohol) .
• Emergency protocols : In case of exposure, rinse skin with water for 15 minutes and consult the Safety Data Sheet (SDS) immediately .

Advanced: How can researchers address discrepancies in biological assay results across studies?

Answer:

• Standardize assay conditions : Control variables like cell passage number, serum batch, and incubation time .
• Orthogonal assays : Validate findings using complementary methods (e.g., ELISA and SPR for binding studies) .
• Meta-analysis : Compare data across publications to identify trends or outliers, adjusting for differences in experimental design .